N~4~-(4-fluorophenyl)-6-methyl-5-nitro-N~2~-(tetrahydrofuran-2-ylmethyl)pyrimidine-2,4-diamine

• IUPAC Name: 4-N-(4-fluorophenyl)-6-methyl-5-nitro-2-N-(oxolan-2-ylmethyl)pyrimidine-2,4-diamine
• InChI: InChI=1S/C16H18FN5O3/c1-10-14(22(23)24)15(20-12-6-4-11(17)5-7-12)21-16(19-10)18-9-13-3-2-8-25-13/h4-7,13H,2-3,8-9H2,1H3,(H2,18,19,20,21)
• InChI Key: JAJWTNOHNMUUCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)NCC2CCCO2)NC3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C16H18FN5O3
• Molecular Weight: 347.34 g/mol
• CAS No.: 1203240-63-4

Description

N~4~-(4-fluorophenyl)-6-methyl-5-nitro-N~2~-(tetrahydrofuran-2-ylmethyl)pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C16H18FN5O3 and its molecular weight is 347.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound N4-(4-fluorophenyl)-6-methyl-5-nitro-N2-(tetrahydrofuran-2-ylmethyl)pyrimidine-2,4-diamine is related to a series of derivatives synthesized for various biological and chemical applications. One relevant study describes the synthesis of pyrimidine derivatives linked with morpholinophenyl derivatives, showing significant larvicidal activity against mosquito larvae, suggesting potential applications in pest control and insect-borne disease mitigation (Gorle et al., 2016).

Material Science and Polymer Development

Another area of application for related compounds is in the synthesis of advanced materials, such as polyimides, which are known for their thermal stability and mechanical strength. Studies have shown that derivatives synthesized from 4-fluoro-3-phenyl nitrobenzene can be used to create polyimides with desirable properties like high glass transition temperatures and low dielectric constants, making them suitable for use in electronics and aerospace industries (Morikawa et al., 2012).

Fluorescent Materials and Sensing

Compounds related to N4-(4-fluorophenyl)-6-methyl-5-nitro-N2-(tetrahydrofuran-2-ylmethyl)pyrimidine-2,4-diamine have also been explored for their potential in creating fluorescent materials. These materials can serve as sensors for detecting specific chemicals or environmental conditions. For instance, the development of fluorescent polyimides containing pyridine and triphenylamine groups has shown promise in creating materials with high thermal stability and unique fluorescence properties, which could be useful in optical devices and sensors (Wang et al., 2008).

Analytical Chemistry

In analytical chemistry, derivatives of the compound have been used as fluorogenic derivatization reagents for the analysis of catecholamines and their metabolites. This application is crucial in medical diagnostics and research, providing tools for the sensitive and selective detection of biomolecules in various biological samples (Zhu et al., 2003).